Cas no 18966-67-1 (Phenol, 4-bromo-2-cyclohexyl-)

Phenol, 4-bromo-2-cyclohexyl- structure
Phenol, 4-bromo-2-cyclohexyl- structure
Product name:Phenol, 4-bromo-2-cyclohexyl-
CAS No:18966-67-1
MF:C12H15BrO
MW:255.150902986526
CID:3847660
PubChem ID:22134516

Phenol, 4-bromo-2-cyclohexyl- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-bromo-2-cyclohexyl-
    • 4-Bromo-2-cyclohexyl-phenol
    • 2-cyclohexyl-4-bromophenol
    • SCHEMBL573920
    • QQVRKOIEEIGPMK-UHFFFAOYSA-N
    • A1-25907
    • 4-bromo-2-cyclohexylphenol
    • 18966-67-1
    • Inchi: InChI=1S/C12H15BrO/c13-10-6-7-12(14)11(8-10)9-4-2-1-3-5-9/h6-9,14H,1-5H2
    • InChI Key: QQVRKOIEEIGPMK-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 254.03063Da
  • Monoisotopic Mass: 254.03063Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 20.2Ų

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